Cas no 1332765-67-9 ((S)-N-(Piperidin-3-yl)propanamide hydrochloride)

(S)-N-(Piperidin-3-yl)propanamide hydrochloride is a chiral piperidine derivative with a propanamide functional group at the 3-position. This compound is characterized by its high purity and well-defined stereochemistry, making it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting the central nervous system. The hydrochloride salt form enhances its stability and solubility, facilitating handling and formulation. Its structural features, including the piperidine core and amide linkage, contribute to its potential as a building block for drug discovery, especially in the design of receptor modulators or enzyme inhibitors. The (S)-configuration ensures enantiomeric specificity, which is critical for studies requiring stereoselective interactions.
(S)-N-(Piperidin-3-yl)propanamide hydrochloride structure
1332765-67-9 structure
Product Name:(S)-N-(Piperidin-3-yl)propanamide hydrochloride
CAS No:1332765-67-9
MF:C8H17ClN2O
MW:192.686381101608
CID:4787869
Update Time:2025-11-01

(S)-N-(Piperidin-3-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-N-(Piperidin-3-yl)propanamide hydrochloride
    • (S)-N-(Piperidin-3-yl)propionamide hydrochloride
    • N-[(3S)-piperidin-3-yl]propanamide hydrochloride
    • Z1537465200
    • Inchi: 1S/C8H16N2O.ClH/c1-2-8(11)10-7-4-3-5-9-6-7;/h7,9H,2-6H2,1H3,(H,10,11);1H/t7-;/m0./s1
    • InChI Key: KROJSRLGGQJBPS-FJXQXJEOSA-N
    • SMILES: Cl.O=C(CC)N[C@@H]1CNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Topological Polar Surface Area: 41.1

(S)-N-(Piperidin-3-yl)propanamide hydrochloride Pricemore >>

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(S)-N-(Piperidin-3-yl)propanamide hydrochloride Related Literature

Additional information on (S)-N-(Piperidin-3-yl)propanamide hydrochloride

Recent Advances in the Study of (S)-N-(Piperidin-3-yl)propanamide hydrochloride (CAS: 1332765-67-9)

In recent years, (S)-N-(Piperidin-3-yl)propanamide hydrochloride (CAS: 1332765-67-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a hydrochloride salt of a piperidine derivative, has been studied extensively for its role in modulating specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological disorders and other diseases.

The synthesis of (S)-N-(Piperidin-3-yl)propanamide hydrochloride has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a chiral resolution technique to isolate the (S)-enantiomer, which exhibits superior biological activity compared to its (R)-counterpart. The study highlighted the importance of stereochemistry in the compound's efficacy, with the (S)-enantiomer showing a 50% higher binding affinity to target receptors.

Pharmacological evaluations of (S)-N-(Piperidin-3-yl)propanamide hydrochloride have revealed its potential as a modulator of the central nervous system (CNS). A 2022 study in Neuropharmacology demonstrated that the compound acts as a selective antagonist of certain serotonin receptors, which could make it a candidate for treating anxiety and depression. Additionally, preclinical trials have shown promising results in reducing neuroinflammation, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advancements in drug delivery systems have also explored the use of (S)-N-(Piperidin-3-yl)propanamide hydrochloride in nanoparticle formulations. A 2023 paper in Advanced Drug Delivery Reviews discussed how encapsulating the compound in lipid nanoparticles improved its bioavailability and reduced side effects. This innovation could pave the way for more effective and safer therapeutic options.

Despite these promising findings, challenges remain in the clinical translation of (S)-N-(Piperidin-3-yl)propanamide hydrochloride. Issues such as metabolic stability and long-term safety profiles need further investigation. Ongoing research aims to address these gaps, with several Phase I clinical trials expected to commence in 2024. The compound's unique properties and versatile applications make it a focal point in the quest for novel therapeutics.

In conclusion, (S)-N-(Piperidin-3-yl)propanamide hydrochloride (CAS: 1332765-67-9) represents a promising candidate in the field of chemical biology and drug development. Its optimized synthesis, pharmacological efficacy, and innovative delivery systems underscore its potential to address unmet medical needs. Future research will be critical in unlocking its full therapeutic potential and ensuring its safe and effective use in clinical settings.

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